Cas no 857640-31-4 (5-CHLORO-3-(3,4-DIMETHOXYPHENYL)-1-METHYL-1H-PYRAZOLE-4-METHANOL)

• Product Name: 5-CHLORO-3-(3,4-DIMETHOXYPHENYL)-1-METHYL-1H-PYRAZOLE-4-METHANOL
• CAS No: 857640-31-4
• MF: C₁₃H₁₅ClN₂O₃
• MW: 282.722802400589
• CID: 878790
• Update Time: 2023-03-27

5-CHLORO-3-(3,4-DIMETHOXYPHENYL)-1-METHYL-1H-PYRAZOLE-4-METHANOL Chemical and Physical Properties

Names and Identifiers

• 5-CHLORO-3-(3,4-DIMETHOXYPHENYL)-1-METHYL-1H-PYRAZOLE-4-METHANOL
• 1H-Pyrazole-4-methanol, 5-chloro-3-(3,4-dimethoxyphenyl)-1-methyl-

• Inchi： 1S/C13H15ClN2O3/c1-16-13(14)9(7-17)12(15-16)8-4-5-10(18-2)11(6-8)19-3/h4-6,17H,7H2,1-3H3
• InChI Key： IVRHUZUZQNRSKG-UHFFFAOYSA-N
• SMILES： N1(C)C(Cl)=C(CO)C(C2=CC=C(OC)C(OC)=C2)=N1

Computed Properties

• Exact Mass: 282.077
• Monoisotopic Mass: 282.077
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0